(5-Bromo-2-chloro-phenyl)-(4-ethoxy-3-fluoro-phenyl)methanol

• Molecular Formula: C15H13BrClFO2
• Molecular Weight: 359.62 g/mol
• IUPAC Name: (5-bromo-2-chlorophenyl)-(4-ethoxy-3-fluorophenyl)methanol
• InChI: InChI=1S/C15H13BrClFO2/c1-2-20-14-6-3-9(7-13(14)18)15(19)11-8-10(16)4-5-12(11)17/h3-8,15,19H,2H2,1H3
• InChI Key: NBXDEJGLPKMAHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C2=C(C=CC(=C2)Br)Cl)O)F

Description

(5-Bromo-2-chloro-phenyl)-(4-ethoxy-3-fluoro-phenyl)methanol is a useful research compound. Its molecular formula is C15H13BrClFO2 and its molecular weight is 359.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(5-bromo-2-chloro-phenyl)-(4-ethoxy-3-fluoro-phenyl)methanone 4c (12.7 g, 35.5 mmol) was dissolved in 100 mL of mixed solution (THF and MeOH, v:v=1:1), followed by addition of sodium borohydride (2.68 g, 70 mmol) in batch in an ice bath. The reaction mixture was warmed and stirred for 30 minutes at room temperature. Thereafter, the reaction mixture was concentrated under reduced pressure after 15 mL acetone were added. The residue was dissolved in 150 mL ethyl acetate and washed with saturated sodium chloride solution (50 mL×2). The organic extract was combined, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under reduced pressure to obtain the title compound (5-bromo-2-chloro-phenyl)-(4-ethoxy-3-fluoro-phenyl)methanol 4d (12.7 g, orange grease), which was used directly in the next step without purification.